Cas no 1538851-95-4 (2-(2-fluoro-6-methoxyphenyl)propan-1-amine)

• Product Name: 2-(2-fluoro-6-methoxyphenyl)propan-1-amine
• CAS No: 1538851-95-4
• MF: C₁₀H₁₄FNO
• MW: 183.22266626358
• CID: 5892525
• PubChem ID: 83808281
• Update Time: 2025-06-13

2-(2-fluoro-6-methoxyphenyl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(2-fluoro-6-methoxyphenyl)propan-1-amine
• 1538851-95-4
• EN300-1842793

• Inchi： 1S/C10H14FNO/c1-7(6-12)10-8(11)4-3-5-9(10)13-2/h3-5,7H,6,12H2,1-2H3
• InChI Key： FTLHGKAVLNAFMA-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1C(C)CN)OC

Computed Properties

• Exact Mass: 183.105942232g/mol
• Monoisotopic Mass: 183.105942232g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 35.2Ų

Additional information on 2-(2-fluoro-6-methoxyphenyl)propan-1-amine

Comprehensive Overview of 2-(2-fluoro-6-methoxyphenyl)propan-1-amine (CAS No. 1538851-95-4)

2-(2-fluoro-6-methoxyphenyl)propan-1-amine (CAS No. 1538851-95-4) is a fluorinated aromatic amine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique fluoro-methoxy substitution pattern, serves as a versatile intermediate in the synthesis of bioactive molecules. Its structural features, including the propan-1-amine backbone, make it a valuable building block for drug discovery and material science applications. Researchers are increasingly exploring its potential in designing central nervous system (CNS)-targeted therapeutics, owing to its ability to cross the blood-brain barrier.

The growing interest in 2-(2-fluoro-6-methoxyphenyl)propan-1-amine aligns with current trends in precision medicine and green chemistry. As the pharmaceutical industry shifts toward sustainable synthesis methods, this compound's modular structure allows for efficient catalytic fluorination and atom-economical transformations. Recent publications highlight its role in developing next-generation antidepressants and neuroprotective agents, addressing global concerns about mental health disorders. Its CAS No. 1538851-95-4 is frequently searched in academic databases, reflecting its relevance in high-impact factor journals.

From a synthetic chemistry perspective, 2-(2-fluoro-6-methoxyphenyl)propan-1-amine exemplifies the convergence of heterocyclic chemistry and medicinal chemistry. The fluoro substituent enhances metabolic stability, while the methoxy group modulates electronic properties—critical for structure-activity relationship (SAR) studies. Analytical techniques such as HPLC-MS and NMR spectroscopy are essential for characterizing this compound, ensuring compliance with ICH Q3D guidelines for elemental impurities. These attributes make it a subject of patent filings, particularly in neurodegenerative disease research.

The commercial demand for CAS No. 1538851-95-4 is driven by its applications in high-throughput screening (HTS) libraries. Biotechnology companies prioritize this scaffold for GPCR-targeted drug discovery, given its structural similarity to endogenous neurotransmitters. Environmental considerations also play a role; its low ecotoxicity profile aligns with REACH regulations, making it preferable over traditional aryl amines. Discussions in open-access chemistry forums often focus on optimizing its synthesis via microwave-assisted reactions or flow chemistry techniques.

Emerging studies suggest that 2-(2-fluoro-6-methoxyphenyl)propan-1-amine could contribute to personalized oncology. Its derivatives show promise as kinase inhibitors, targeting specific cancer pathways while minimizing off-target effects. This aligns with the FDA's push for targeted therapies and orphan drug designations. Furthermore, its logP value and hydrogen bonding capacity are frequently analyzed in QSAR modeling—a hot topic in computational chemistry circles.

In conclusion, 2-(2-fluoro-6-methoxyphenyl)propan-1-amine (CAS No. 1538851-95-4) represents a multifaceted tool for modern chemical research. Its integration into AI-driven drug design platforms and adherence to green chemistry principles ensure its enduring relevance. As scientific communities prioritize translational research, this compound will likely remain a keystone in developing innovative therapeutics and functional materials.